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Compound of Interest

Compound Name: Cbz-NH-PEG1-CH2CH2COOH

Cat. No.: B15542719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Cbz-NH-PEG1-
CH2CH2COOH in dimethyl sulfoxide (DMSO). The information contained herein is intended to

support research and development activities, particularly in the fields of medicinal chemistry,

pharmacology, and drug discovery, with a focus on its application as a PROTAC (Proteolysis

Targeting Chimera) linker.

Core Topic: Solubility in Dimethyl Sulfoxide (DMSO)
Cbz-NH-PEG1-CH2CH2COOH is a key building block in the synthesis of PROTACs, molecules

designed to hijack the cell's natural protein disposal machinery to eliminate disease-causing

proteins. Given that DMSO is a common solvent for creating high-concentration stock solutions

for in vitro screening and chemical reactions, understanding the solubility of this linker is of

paramount importance for experimental design and execution.

Quantitative Solubility Data
The solubility of Cbz-NH-PEG1-CH2CH2COOH in DMSO has been determined by chemical

suppliers. This data is crucial for preparing stock solutions for various applications, including

compound libraries and synthesis reactions. It is important to note that factors such as the

purity of the compound and the hygroscopic nature of DMSO can influence solubility. The use

of fresh, anhydrous DMSO is recommended for optimal results.
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Compound Solvent Solubility
Molar
Concentration
(approx.)

Source

Cbz-NH-PEG1-

CH2COOH
DMSO 100 mg/mL 394.87 mM [1][2]

Note: The provided molar concentration is based on a molecular weight of 253.25 g/mol for the

related compound Cbz-NH-PEG1-CH2COOH.

Experimental Protocols
While specific, detailed experimental protocols for determining the solubility of Cbz-NH-PEG1-
CH2CH2COOH are not extensively published in peer-reviewed literature, a general

methodology can be inferred from supplier recommendations and standard laboratory practices

for solubility assessment.

General Protocol for Solubility Determination in DMSO
This protocol outlines a typical workflow for assessing the solubility of a compound like Cbz-
NH-PEG1-CH2CH2COOH in DMSO.

Preparation of Materials:

Ensure the Cbz-NH-PEG1-CH2CH2COOH compound is a dry, solid powder.

Use fresh, high-purity, anhydrous DMSO. Hygroscopic DMSO can significantly impact the

solubility of the product.[2]

Calibrate all measuring equipment, including balances and pipettes.

Dissolution Procedure:

Accurately weigh a predetermined amount of Cbz-NH-PEG1-CH2CH2COOH.

Add the appropriate volume of DMSO to achieve the target concentration (e.g., 100

mg/mL).
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Vortex the solution to facilitate dissolution.

If the compound does not fully dissolve, sonication is recommended to aid the process.[1]

Gentle warming may also be employed, though temperature stability of the compound

should be considered.

Observation and Analysis:

Visually inspect the solution for any undissolved particulate matter against a light and dark

background. A clear solution indicates complete dissolution at that concentration.

For more quantitative analysis, techniques such as High-Performance Liquid

Chromatography (HPLC) can be used to determine the concentration of the dissolved

compound in a saturated solution.

Mandatory Visualizations
Experimental Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for determining the solubility of a chemical

compound in a solvent, a fundamental procedure in preclinical drug development and chemical

synthesis.
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Experimental Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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